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Compound of Interest

Compound Name: Titanium(II) chloride

Cat. No.: B8582975 Get Quote

An In-depth Technical Guide to Titanium(II) Chloride

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and handling of Titanium(II) chloride (TiCl₂). It is intended for researchers, scientists, and

professionals in drug development and other scientific fields who require detailed information

on this highly reactive inorganic compound.

Core Chemical Properties
Titanium(II) chloride is a black, crystalline solid that is highly reactive and sensitive to air and

moisture.[1][2] Its strong reducing properties make it a valuable reagent in various chemical

syntheses, but also necessitate careful handling in an inert atmosphere.[3][4]

Quantitative Data Summary
The fundamental chemical and physical properties of Titanium(II) chloride are summarized in

the table below for easy reference.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b8582975?utm_src=pdf-interest
https://www.benchchem.com/product/b8582975?utm_src=pdf-body
https://www.benchchem.com/product/b8582975?utm_src=pdf-body
https://www.benchchem.com/product/b8582975?utm_src=pdf-body
https://en.wikipedia.org/wiki/Titanium(II)_chloride
https://www.lookchem.com/casno10049-06-6.html
https://www.evitachem.com/product/evt-8715883
https://www.guidechem.com/dictionary/en/10049-06-6.html
https://www.benchchem.com/product/b8582975?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8582975?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

CAS Number 10049-06-6

Molecular Formula TiCl₂

Molecular Weight 118.77 g/mol

Appearance Black hexagonal crystals or powder

Density 3.13 g/cm³

Melting Point 1,035 °C (1,895 °F; 1,308 K)

Boiling Point 1,500 °C (2,730 °F; 1,770 K) (estimate)

Solubility

Decomposed by water; soluble in alcohol;

insoluble in chloroform, ether, and carbon

disulfide.[2][5]

Crystal Structure
Layered cadmium iodide (CdI₂) structure with

octahedral coordination of Ti(II) centers.[1][3]

Magnetic Susceptibility +570.0·10⁻⁶ cm³/mol

Synthesis and Experimental Protocols
The most common and straightforward method for the laboratory-scale synthesis of

Titanium(II) chloride is the thermal disproportionation of Titanium(III) chloride (TiCl₃).[1][3]

Experimental Protocol: Thermal Disproportionation of
Titanium(III) Chloride
Objective: To synthesize Titanium(II) chloride (TiCl₂) via the thermal decomposition of

Titanium(III) chloride (TiCl₃).

Materials:

Titanium(III) chloride (TiCl₃), anhydrous

High-vacuum line apparatus
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Tube furnace

Quartz tube

Inert gas (Argon or Nitrogen)

Methodology:

A clean, dry quartz tube is loaded with anhydrous Titanium(III) chloride under an inert

atmosphere (e.g., in a glovebox) to prevent premature reaction with air or moisture.

The quartz tube is connected to a high-vacuum line, and the system is evacuated to remove

any residual air.

The tube is then backfilled with a dry, inert gas, such as argon. A slow, continuous flow of the

inert gas is maintained throughout the reaction.

The section of the quartz tube containing the TiCl₃ is placed within a tube furnace.

The furnace is heated to approximately 500 °C.[1][3] At this temperature, TiCl₃ undergoes

disproportionation.

The reaction produces solid, non-volatile Titanium(II) chloride (TiCl₂) and volatile

Titanium(IV) chloride (TiCl₄) gas: 2 TiCl₃(s) → TiCl₂(s) + TiCl₄(g)[3]

The volatile TiCl₄ is carried away by the inert gas stream and can be collected in a cold trap

downstream.

The furnace is held at 500 °C until the reaction is complete, which is indicated by the

cessation of TiCl₄ evolution.

The furnace is then allowed to cool to room temperature under the inert gas flow.

The resulting black powder of Titanium(II) chloride is collected and stored under a strictly

inert atmosphere.

Reactivity and Handling
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Titanium(II) chloride is a potent reducing agent and is pyrophoric, meaning it can ignite

spontaneously in air.[2][5] It reacts violently and irreversibly with water to produce hydrogen

gas and titanium oxides.[2][3] Due to its high reactivity, all handling and storage of TiCl₂ must

be conducted under a dry, inert atmosphere, such as argon or nitrogen, typically within a

glovebox.

Applications
The unique properties of Titanium(II) chloride make it useful in several areas of research and

industry:

Catalysis: It serves as a catalyst in organic reactions, particularly in polymerization

processes.[3]

Reducing Agent: It is utilized in metallurgical processes for the reduction of metal oxides and

in organic synthesis.[2][3]

Materials Science: It acts as a precursor for the synthesis of other titanium compounds and

advanced materials.[3][4]

Visualized Synthesis Workflow
The following diagram illustrates the key steps in the synthesis of Titanium(II) chloride via the

thermal disproportionation of Titanium(III) chloride.

Synthesis of Titanium(II) Chloride

Start: Anhydrous TiCl₃ Place in Quartz Tube
under Inert Atmosphere

Heat to 500°C
in Tube Furnace

Disproportionation Reaction:
2TiCl₃(s) → TiCl₂(s) + TiCl₄(g) Separation of Products

Solid TiCl₂ ProductNon-volatile

Volatile TiCl₄ Byproduct
(Collected in Cold Trap)

Volatile
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Caption: Workflow for TiCl₂ synthesis via thermal disproportionation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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